Cas no 1189439-59-5 (N,N-Diisopropyl-d14-3-(5-methoxycarbonyl)-2-hydroxy)phenyl-3-phenyl-propylamine)

• Product Name: N,N-Diisopropyl-d14-3-(5-methoxycarbonyl)-2-hydroxy)phenyl-3-phenyl-propylamine
• CAS No: 1189439-59-5
• MF: C₂₃H₃₁NO₃
• MW: 383.6
• CID: 824389
• PubChem ID: 45039049
• Update Time: 2024-11-03

N,N-Diisopropyl-d14-3-(5-methoxycarbonyl)-2-hydroxy)phenyl-3-phenyl-propylamine Chemical and Physical Properties

Names and Identifiers

• N,N-DIISOPROPYL-D14-3-[(5-METHOXYCARBONYL)-2-HYDROXY)PHENYL]-3-PHENYL-PROPYLAMINE
• methyl 3-[3-[bis(1,1,1,2,3,3,3-heptadeuteriopropan-2-yl)amino]-1-phenylpropyl]-4-hydroxybenzoate
• J-003927
• AKOS030243279
• DTXSID40661932
• Methyl 3-(3-{bis[(~2~H_7_)propan-2-yl]amino}-1-phenylpropyl)-4-hydroxybenzoate
• 1189439-59-5
• N,N-Diisopropyl-d14-3-(5-methoxycarbonyl)-2-hydroxy)phenyl-3-phenyl-propylamine

• Inchi： InChI=1S/C23H31NO3/c1-16(2)24(17(3)4)14-13-20(18-9-7-6-8-10-18)21-15-19(23(26)27-5)11-12-22(21)25/h6-12,15-17,20,25H,13-14H2,1-5H3
• InChI Key： LAPCBEFVTNSDFY-UHFFFAOYSA-N
• SMILES： O=C(OC)c1ccc(O)c(c1)C(c2ccccc2)CCN(C(C)C)C(C)C

Computed Properties

• Exact Mass: 383.31800
• Monoisotopic Mass: 383.31826829g/mol
• Isotope Atom Count: 14
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 9
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 495.6±45.0 °C at 760 mmHg
• Flash Point: 253.5±28.7 °C
• PSA: 49.77000
• LogP: 4.81960
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

N,N-Diisopropyl-d14-3-(5-methoxycarbonyl)-2-hydroxy)phenyl-3-phenyl-propylamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)